Cas no 1023-68-3 (1,4-Pentadien-3-one, 1-phenyl-5-(2-thienyl)-)

• Product Name: 1,4-Pentadien-3-one, 1-phenyl-5-(2-thienyl)-
• CAS No: 1023-68-3
• MF: C₁₅H₁₂OS
• MW: 240.320182800293
• CID: 1134091
• PubChem ID: 54225881
• Update Time: 2025-04-20

1,4-Pentadien-3-one, 1-phenyl-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 1-phenyl-5-(2-thienyl)-
• 1023-68-3
• 1-Phenyl-5-(2-thienyl)-1,4-pentadien-3-one
• DTXSID501267169

• Inchi： 1S/C15H12OS/c16-14(10-11-15-7-4-12-17-15)9-8-13-5-2-1-3-6-13/h1-12H
• InChI Key： QFVDNWDUBVJAHH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C=CC(C=CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 240.06088618g/mol
• Monoisotopic Mass: 240.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives